Cas no 1554827-88-1 (6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione)

• Product Name: 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione
• CAS No: 1554827-88-1
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• CID: 5262611
• Update Time: 2025-06-22

6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione

• Inchi： 1S/C7H6N4OS/c8-6-9-5(10-7(13)11-6)4-1-2-12-3-4/h1-3H,(H3,8,9,10,11,13)
• InChI Key： OGUKSWHTIHSQCB-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=COC=2)=NC1=S

Experimental Properties

• Density: 1.69±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.1±34.0 °C(Predicted)
• pka: -4.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione

Introduction to 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione (CAS No. 1554827-88-1)

6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1554827-88-1, belongs to the triazine class of molecules, which are well-known for their diverse pharmacological properties. The presence of both amino and thione functional groups, coupled with a furanyl substituent at the 4-position, imparts distinct reactivity and potential biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione consists of a central triazine ring system connected to an amino group at the 6-position and a thione group at the 2-position. The 4-position is substituted with a furanyl group (C₃H₃O), which introduces both aromaticity and potential hydrogen bonding capabilities. This arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors, thereby enhancing its utility in medicinal chemistry.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Triazines, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione represents an intriguing derivative that combines the pharmacophoric elements of triazines with additional functional groups to enhance its biological activity. The thione group, for instance, can participate in redox reactions and form disulfide bonds, which are crucial for certain biological processes.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new pharmaceutical agents. The combination of an amino group and a thione moiety can facilitate interactions with nucleophiles or electrophiles in biological systems, while the furanyl substituent can contribute to hydrophobic interactions or π-stacking effects. These features make 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione a versatile building block for designing molecules with specific biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. For instance, derivatives of triazines have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione shares structural similarities with some known bioactive molecules, suggesting that it may exhibit comparable or even superior biological effects. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the furanyl group at the 4-position of the triazine ring is particularly critical and often involves nucleophilic substitution reactions or metal-catalyzed cross-coupling techniques. The subsequent formation of the thione group at the 2-position typically involves oxidation or rearrangement reactions.

Advanced computational methods have also been employed to study the structure-activity relationships (SAR) of this compound. Molecular modeling techniques can predict how different substituents affect the binding affinity and specificity of 6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione to biological targets. These insights can guide the design of analogs with enhanced potency or selectivity.

In conclusion,6-Amino-4-(3-furanyl)-1,3,5-triazine-2(1H)-thione (CAS No. 1554827-88-1) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it a valuable scaffold for developing new therapeutic agents. Further exploration into its biological activity and synthetic pathways will likely uncover novel applications in drug discovery and treatment strategies.